Cas no 832089-01-7 (1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-)

• Product Name: 1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-
• CAS No: 832089-01-7
• MF: C₁₂H₁₄FN
• MW: 191.244666576385
• CID: 676708
• PubChem ID: 11735658
• Update Time: 2025-04-19

1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Ethano-1H-3-benzazepine, 7-fluoro-2,3,4,5-tetrahydro-
• SCHEMBL5769969
• 832089-01-7
• DTXSID90471306

• Inchi： 1S/C12H14FN/c13-10-3-4-11-8-1-2-9(7-14-6-8)12(11)5-10/h3-5,8-9,14H,1-2,6-7H2
• InChI Key： LBGIDXPBCMOHOR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1CNCC2CC1

Computed Properties

• Exact Mass: 191.111027613g/mol
• Monoisotopic Mass: 191.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines